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Compound Name: epi-Doramectin

Cat. No.: B10786062 Get Quote

Epi-Doramectin: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Epi-Doramectin is a significant intermediate formed during the base-catalyzed degradation of

Doramectin, a widely used macrocyclic lactone anthelmintic in veterinary medicine.[1]

Doramectin itself is a fermentation product of genetically engineered strains of Streptomyces

avermitilis.[2][3] The epimerization at the C2 position leads to the formation of epi-Doramectin,

which can further rearrange to an isomeric alkene analogue.[1] Understanding the chemical

structure and properties of epi-Doramectin is crucial for stability studies, formulation

development, and ensuring the safety and efficacy of Doramectin-based products. This

technical guide provides an in-depth overview of the chemical structure, properties, and

analytical considerations for epi-Doramectin.

Chemical Structure and Properties
Epi-Doramectin shares the same molecular formula and weight as Doramectin but differs in

the stereochemistry at the C2 position. This subtle structural change can influence its

physicochemical properties and biological activity.

Table 1: Chemical Identifiers of epi-Doramectin and Doramectin
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Identifier epi-Doramectin Doramectin

Molecular Formula C₅₀H₇₄O₁₄[1][4] C₅₀H₇₄O₁₄[2][5]

Molecular Weight 899.1 g/mol [1][4] 899.128 g/mol [2]

CAS Number 1987882-62-1[4] 117704-25-3[2][5]
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Table 2: Physicochemical Properties of epi-Doramectin and Doramectin

Property epi-Doramectin Doramectin

Appearance White solid[1] Solid

Solubility
Soluble in ethanol, methanol,

DMF, and DMSO.[1][4]

Soluble in ethyl oleate, glycerol

triacetate, benzyl benzoate.[6]

Storage Conditions -20°C[1][4] Room temperature

UV max (λmax) 247 nm[4] Not specified

Melting Point Not specified 116-119 °C[5]

Purity >95% by HPLC[1] Not specified

Relationship between Doramectin and epi-
Doramectin
The formation of epi-Doramectin from Doramectin is a reversible base-catalyzed

isomerization.[4] This chemical transformation is a critical consideration in the manufacturing,

formulation, and storage of Doramectin products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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